Cas no 180076-92-0 (L-Alanine, N-(2',3'-didehydro-3'-deoxy-5'-thymidylyl)-)

• Product Name: L-Alanine, N-(2',3'-didehydro-3'-deoxy-5'-thymidylyl)-
• CAS No: 180076-92-0
• MF: C₁₃H₁₈N₃O₈P
• MW: 375.271084308624
• CID: 3818507
• Update Time: 2025-06-11

L-Alanine, N-(2',3'-didehydro-3'-deoxy-5'-thymidylyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-(2',3'-didehydro-3'-deoxy-5'-thymidylyl)-

• Inchi： 1S/C13H18N3O8P/c1-7-5-16(13(20)14-11(7)17)10-4-3-9(24-10)6-23-25(21,22)15-8(2)12(18)19/h3-5,8-10H,6H2,1-2H3,(H,18,19)(H,14,17,20)(H2,15,21,22)/t8-,9-,10+/m0/s1
• InChI Key： LEWGXEFLCSVQEP-LPEHRKFASA-N
• SMILES： C(O)(=O)[C@H](C)NP(O)(=O)OC[C@H]1O[C@@H](N2C=C(C)C(=O)NC2=O)C=C1

Experimental Properties

• Density: 1.519±0.06 g/cm3(Predicted)
• pka: 2.65±0.50(Predicted)

Additional information on L-Alanine, N-(2',3'-didehydro-3'-deoxy-5'-thymidylyl)-

Research Brief on L-Alanine, N-(2',3'-didehydro-3'-deoxy-5'-thymidylyl)- (CAS: 180076-92-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of nucleoside analogs, particularly L-Alanine, N-(2',3'-didehydro-3'-deoxy-5'-thymidylyl)- (CAS: 180076-92-0), as potential therapeutic agents. This compound, a modified nucleoside analog, has garnered attention due to its unique structural properties and potential applications in antiviral and anticancer therapies. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The synthesis of L-Alanine, N-(2',3'-didehydro-3'-deoxy-5'-thymidylyl)- involves a series of intricate chemical modifications to the thymidine backbone. Recent studies have optimized the synthetic pathways to improve yield and purity, which are critical for pharmacological applications. Researchers have employed advanced techniques such as solid-phase synthesis and enzymatic catalysis to achieve high efficiency and scalability. These methodological improvements are pivotal for the large-scale production required for preclinical and clinical studies.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on viral polymerases, particularly those of HIV and herpesviruses. The incorporation of L-Alanine, N-(2',3'-didehydro-3'-deoxy-5'-thymidylyl)- into viral DNA results in chain termination, thereby halting viral replication. Additionally, its ability to interfere with cellular DNA polymerases in rapidly dividing cells has sparked interest in its potential as an anticancer agent. Recent in vitro and in vivo studies have demonstrated promising results, with significant reductions in viral load and tumor growth observed in experimental models.

Despite these encouraging findings, challenges remain in the clinical translation of L-Alanine, N-(2',3'-didehydro-3'-deoxy-5'-thymidylyl)-. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed to ensure its efficacy and safety in human trials. Ongoing research is focused on structural optimization and formulation strategies to overcome these hurdles. Collaborative efforts between academia and industry are essential to accelerate the development of this compound into a viable therapeutic option.

In conclusion, L-Alanine, N-(2',3'-didehydro-3'-deoxy-5'-thymidylyl)- represents a promising candidate in the realm of nucleoside-based therapeutics. Its dual antiviral and anticancer properties, coupled with advancements in synthetic methodologies, position it as a compound of significant interest for future research. Continued investigation into its mechanism and optimization of its pharmacological profile will be crucial for realizing its full therapeutic potential.